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Compound of Interest

Compound Name: 7-Chloro-2-methylquinoline

Cat. No.: B049615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 7-Chloro-2-methylquinoline, a heterocyclic compound relevant in medicinal

chemistry and organic synthesis. This document focuses on its molecular formula and weight,

presenting the data in a clear, structured format for easy reference and comparison.

Core Molecular Data
7-Chloro-2-methylquinoline, also known as 7-chloroquinaldine, is a substituted quinoline with

the chemical structure illustrated below. Its fundamental molecular properties are crucial for

experimental design, analytical characterization, and computational modeling in drug discovery

and development.

The molecular formula and weight are key identifiers for any chemical compound. The table

below summarizes these essential quantitative data for 7-Chloro-2-methylquinoline.

Parameter Value Source

Molecular Formula C₁₀H₈ClN [1][2][3][4][5][6][7]

Average Molecular Weight 177.63 g/mol [2][3][4][5][6][7]

Molecular Weight 177.63022 g/mol [1]

Monoisotopic Mass 177.0345270 Da [1][2]
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Logical Relationship of Molecular Properties
The relationship between the chemical structure, its elemental composition (molecular formula),

and its calculated mass (molecular weight) is a foundational concept in chemistry. The following

diagram illustrates this logical flow for 7-Chloro-2-methylquinoline.

Chemical Structure
(7-Chloro-2-methylquinoline)

Molecular Formula
C10H8ClN

Determines Elemental Composition

Molecular Weight
~177.63 g/mol

Calculated From Atomic Weights

Click to download full resolution via product page

Figure 1. Logical flow from chemical structure to molecular weight.

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis or quantitative analysis of 7-
Chloro-2-methylquinoline are not readily available in the public domain search results. A

general synthetic approach involves the reaction of m-chloroaniline with a vinyl ether in the

presence of a catalyst in acetonitrile, followed by purification using column chromatography[5].

For specific applications, researchers should consult specialized chemical literature or develop

and validate their own methods based on standard organic chemistry and analytical

techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b049615?utm_src=pdf-body
https://www.benchchem.com/product/b049615?utm_src=pdf-body-img
https://www.benchchem.com/product/b049615?utm_src=pdf-body
https://www.benchchem.com/product/b049615?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/7-chloro-2-methylquinoline.htm
https://www.benchchem.com/product/b049615?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Page loading... [guidechem.com]

2. 7-Chloro-2-methylquinoline | C10H8ClN | CID 138395 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 7-氯喹哪啶 99% | Sigma-Aldrich [sigmaaldrich.com]

4. 7-Chloro-2-methylquinoline CAS 4965-33-7 Manufacturers, Suppliers, Factory - Home
Sunshine Pharma [hsppharma.com]

5. 7-Chloro-2-methylquinoline synthesis - chemicalbook [chemicalbook.com]

6. 7-Chloro-2-methylquinoline - Safety Data Sheet [chemicalbook.com]

7. 4965-33-7|7-Chloro-2-methylquinoline|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 7-
Chloro-2-methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049615#7-chloro-2-methylquinoline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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